Cas no 2137604-02-3 (Benzenemethanesulfonamide, 3-chloro-2-fluoro-N-methyl-)

• Product Name: Benzenemethanesulfonamide, 3-chloro-2-fluoro-N-methyl-
• CAS No: 2137604-02-3
• MF: C₈H₉ClFNO₂S
• MW: 237.678963422775
• CID: 5287256
• Update Time: 2025-11-05

Benzenemethanesulfonamide, 3-chloro-2-fluoro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2-fluorophenyl)-N-methylmethanesulfonamide
• Benzenemethanesulfonamide, 3-chloro-2-fluoro-N-methyl-

• Inchi： 1S/C8H9ClFNO2S/c1-11-14(12,13)5-6-3-2-4-7(9)8(6)10/h2-4,11H,5H2,1H3
• InChI Key： HXDHJSVJWWYBAA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)CS(NC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 278
• XLogP3: 1.6
• Topological Polar Surface Area: 54.6

Additional information on Benzenemethanesulfonamide, 3-chloro-2-fluoro-N-methyl-

Benzenemethanesulfonamide, 3-chloro-2-fluoro-N-methyl-

Benzenemethanesulfonamide, 3-chloro-2-fluoro-N-methyl- is a chemical compound with the CAS registry number 2137604-02-3. This compound belongs to the class of sulfonamides, which are widely used in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound consists of a benzene ring substituted with chlorine and fluorine atoms at positions 3 and 2, respectively, and an N-methyl sulfonamide group attached to the benzene ring.

The synthesis of Benzenemethanesulfonamide, 3-chloro-2-fluoro-N-methyl- typically involves multi-step processes that include substitution reactions, sulfonation, and amidation. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while minimizing side reactions.

In terms of chemical properties, Benzenemethanesulfonamide, 3-chloro-2-fluoro-N-methyl- exhibits high thermal stability and excellent solubility in polar solvents. These properties make it a promising candidate for applications in drug delivery systems and as an intermediate in the synthesis of bioactive molecules. Moreover, its fluorinated structure contributes to enhanced metabolic stability, which is a desirable trait in pharmaceutical development.

The biological activity of Benzenemethanesulfonamide, 3-chloro-2-fluoro-N-methyl- has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways. For example, a study published in the Journal of Medicinal Chemistry highlighted its ability to modulate the activity of histone deacetylases (HDACs), which are key targets in cancer therapy.

In addition to its pharmacological applications, Benzenemethanesulfonamide, 3-chloro-2-fluoro-N-methyl- has also found use in materials science as a precursor for advanced polymers and coatings. Its unique combination of electronic properties and reactivity makes it suitable for applications in organic electronics and nanotechnology.

The environmental impact of Benzenemethanesulfonamide, 3-chloro-2-fluoro-N-methyl- has also been a topic of recent research interest. Studies have shown that it exhibits low toxicity to aquatic organisms under standard test conditions. However, further investigations are needed to assess its long-term persistence and potential bioaccumulation in different ecosystems.

In conclusion, Benzenemethanesulfonamide, 3-chloro-2-fluoro-N-methyl-, with its CAS number 2137604-02-3, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and promising biological activity position it as a valuable tool in drug discovery and materials development. As research continues to uncover new insights into its potential uses, this compound is expected to play an increasingly important role in both academic and industrial settings.